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Compound of Interest

Compound Name: Oseltamivir-d3

Cat. No.: B11929627 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential, immediate safety and

logistical information for Oseltamivir-d3, including personal protective equipment (PPE)

recommendations, handling procedures, and disposal plans.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling Oseltamivir-d3.

The following table summarizes the recommended PPE.
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Protection Type Equipment Specifications and Usage

Eye Protection
Safety goggles with side-

shields

Should conform to EN 166

(EU) or NIOSH (US)

standards.[1]

Hand Protection Protective gloves

Inspect gloves prior to use.

Wash and dry hands after

handling. The selected gloves

must satisfy the specifications

of EU Directive 89/686/EEC

and the standard EN 374

derived from it.[1]

Skin and Body Protection Impervious clothing, lab coat

Wear fire/flame resistant and

impervious clothing.[1] Ensure

no skin on the arm or wrist is

exposed.

Respiratory Protection Suitable respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[2]

A full-face respirator is

recommended in such cases.

[1]

Operational Plan: Handling and Storage
Proper handling and storage procedures are crucial to maintain the integrity of Oseltamivir-d3
and the safety of laboratory personnel.

Handling:

Handle in a well-ventilated place.[1]

Avoid contact with skin and eyes.[1]
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Avoid the formation of dust and aerosols.[1][3]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

Do not eat, drink, or smoke when using this product.[4]

Wash skin thoroughly after handling.[4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Recommended storage temperature is -20°C for powder and -80°C when in solvent.[4]

Keep away from direct sunlight and sources of ignition.[4]

Store apart from foodstuff containers or incompatible materials such as strong acids/alkalis

and strong oxidizing/reducing agents.[1][4]

Emergency Procedures: First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a physician.[1][4]

Disposal Plan
Proper disposal of Oseltamivir-d3 and its containers is essential to prevent environmental

contamination.

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

Do not discharge to sewer systems.[1]

Containers can be triply rinsed (or equivalent) and offered for recycling or reconditioning.[1]

Alternatively, packaging can be punctured to make it unusable for other purposes and then

disposed of in a sanitary landfill.[1]

Workflow for Handling Oseltamivir-d3

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://static.cymitquimica.com/products/TM/pdf/sds-TMIH-0411.pdf
https://static.cymitquimica.com/products/TM/pdf/sds-TMIH-0411.pdf
https://static.cymitquimica.com/products/TM/pdf/sds-TMIH-0411.pdf
https://static.cymitquimica.com/products/TM/pdf/sds-TMIH-0411.pdf
https://dcchemicals.com/msds/MSDS_DC40583.html
https://www.benchchem.com/product/b11929627?utm_src=pdf-body
https://static.cymitquimica.com/products/TM/pdf/sds-TMIH-0411.pdf
https://static.cymitquimica.com/products/TM/pdf/sds-TMIH-0411.pdf
https://static.cymitquimica.com/products/TM/pdf/sds-TMIH-0411.pdf
https://static.cymitquimica.com/products/TM/pdf/sds-TMIH-0411.pdf
https://static.cymitquimica.com/products/TM/pdf/sds-TMIH-0411.pdf
https://www.benchchem.com/product/b11929627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines the key steps for the safe handling of Oseltamivir-d3 from

receipt to disposal.

Receiving and Storage
- Store at -20°C (powder) or -80°C (in solvent)

- Keep container tightly sealed

Preparation
- Handle in a well-ventilated area

- Wear appropriate PPE

Retrieve for use

Handling and Use
- Avoid dust and aerosol formation

- Use non-sparking tools

Proceed with experiment

Decontamination
- Clean work surfaces

- Decontaminate equipment

After use

Waste Collection
- Collect waste in labeled, sealed containers

Segregate waste

Disposal
- Dispose through a licensed chemical destruction plant

Final step

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Oseltamivir-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. static.cymitquimica.com [static.cymitquimica.com]

2. fishersci.com [fishersci.com]

3. cleanchemlab.com [cleanchemlab.com]

4. Oseltamivir D3|1093851-61-6|MSDS [dcchemicals.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Oseltamivir-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929627#personal-protective-equipment-for-
handling-oseltamivir-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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